Cas no 51783-02-9 (Triphosphoric acid,P-2-naphthalenyl ester (9CI))

• Product name: Triphosphoric acid,P-2-naphthalenyl ester (9CI)
• CAS No: 51783-02-9
• MF: C₁₀H₇O₁₀P₃-₄
• MW: 380.07798
• CID: 377077
• PubChem ID: 193862

Triphosphoric acid,P-2-naphthalenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Triphosphoric acid,P-2-naphthalenyl ester (9CI)
• beta-naphthyl triphosphate
• Triphosphoric acid, P-2-naphthalenyl ester
• [hydroxy(naphthalen-2-yloxy)phosphoryl] phosphono hydrogen phosphate
• 51783-02-9
• SCHEMBL3885431

• Inchi： InChI=1S/C10H11O10P3/c11-21(12,13)19-23(16,17)20-22(14,15)18-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,14,15)(H,16,17)(H2,11,12,13)
• InChI Key： NYUIAJGELBOUPK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C=CC2=C1)OP(=O)(O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 379.92521
• Monoisotopic Mass: 383.956506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160
• XLogP3: -0.7

Experimental Properties

• Density: 1.862
• Boiling Point: 660.2°C at 760 mmHg
• Flash Point: 353.1°C
• Refractive Index: 1.662
• PSA: 171.14